3-Aminopropylphosphonic acid
Overview
Description
3-Aminopropylphosphonic acid is an organic compound that is structurally similar to the neurotransmitter gamma-aminobutyric acid (GABA) . It has a linear formula of H2N(CH2)3P(O)(OH)2 and a molecular weight of 139.09 .
Molecular Structure Analysis
The molecular structure of 3-Aminopropylphosphonic acid consists of a three-carbon chain with an amine group at one end and a phosphonic acid group at the other . The SMILES string representation is NCCCP(O)(O)=O .Physical And Chemical Properties Analysis
3-Aminopropylphosphonic acid is a solid at room temperature . It has a density of 1.4±0.1 g/cm3, a boiling point of 343.0±44.0 °C at 760 mmHg, and a flash point of 161.2±28.4 °C .Scientific Research Applications
Biotechnology
3-Aminopropylphosphonic acid: is utilized in biotechnology for its role as a GABAB receptor agonist . It influences various biochemical and physiological processes, including enzyme inhibition and modulation of protein activity in signal transduction. This compound is instrumental in synthesizing compounds across pharmaceuticals, agrochemicals, and fragrances, showcasing its versatility.
Medicine
In medical research, 3-Aminopropylphosphonic acid acts as a partial agonist at GABAB receptors . It’s studied for its potential to induce relaxation in smooth muscle tissues and reverse certain inhibitory effects in neurological pathways. Its pharmacological profile is significant for developing new therapeutic agents.
Agriculture
The compound’s role in agriculture is less direct but involves its use as a nitrogen source by environmental bacterial isolates . This application could lead to the development of new biofertilizers or bioremediation strategies that utilize the unique metabolic pathways of these bacteria.
Materials Science
3-Aminopropylphosphonic acid: has been used to modify the surface of indium-tin oxide electrodes with DNA-conjugated gold nanoparticles . This application is crucial for developing advanced materials with specific electrocatalytic properties, potentially useful in various electronic devices.
Environmental Science
Environmental science benefits from 3-Aminopropylphosphonic acid through its utilization by bacteria as a sole nitrogen source without cleaving the carbon-phosphorus bond . This unique metabolic capability could be harnessed for environmental monitoring and cleanup efforts.
Pharmacology
The compound’s pharmacological applications are tied to its action as a GABAB receptor agonist , where it’s used to study gene expression and protein activity related to signal transduction . It’s also explored for its potential in enzyme inhibition, which could lead to new drug discoveries.
Chemical Synthesis
3-Aminopropylphosphonic acid: is a building block in chemical synthesis, used to create complex molecules for various applications, including pharmaceuticals and agrochemicals . Its ability to bind to other compounds and form stable products is essential for synthetic chemistry.
Mechanism of Action
Target of Action
3-Aminopropylphosphonic acid primarily targets the GABA B receptors . These receptors play a crucial role in the central nervous system, mediating inhibitory neurotransmission .
Mode of Action
3-Aminopropylphosphonic acid acts as a partial agonist at the GABA B receptors .
Result of Action
The activation of GABA B receptors by 3-Aminopropylphosphonic acid can lead to various molecular and cellular effects. For instance, it has been shown to induce relaxation in unstimulated isolated guinea pig ileum longitudinal muscle . It can also reverse GABA- and baclofen-induced inhibition of twitch responses in isolated guinea pig ileum longitudinal muscle .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-aminopropylphosphonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H10NO3P/c4-2-1-3-8(5,6)7/h1-4H2,(H2,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GSZQTIFGANBTNF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN)CP(=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10NO3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50157018 |
Source
|
| Record name | Aminopropylphosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50157018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
13138-33-5 |
Source
|
| Record name | 3-Aminopropylphosphonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013138335 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 13138-33-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=133832 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Aminopropylphosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50157018 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (3-Aminopropyl)phosphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-AMINOPROPYLPHOSPHONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VM92T06VPB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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